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Chemical Profile and Storage Guidelines

The table below summarizes the core identification and basic storage information for 4-methylundecane.

Property Specification

Chemical Name 4-Methylundecane [1]

CAS Number 2980-69-0 [1]

Molecular Formula C₁₂H₂₆ [1]

Molecular Weight 170.34 g/mol [1]

Recommended
Storage

2-8°C (Refrigerator) [1]

Appearance Not specified [1]

Applications Useful research chemical for organic synthesis and other chemical

processes [1]
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Troubleshooting and Researcher FAQs

Q1: What is the recommended storage condition for 4-methylundecane? The supplier-recommended

storage condition for 4-methylundecane is in a 2-8°C refrigerator [1]. Shipping is typically performed at

ambient temperatures [1].

Q2: How stable is 4-methylundecane under different environmental stresses? Specific stability data for

4-methylundecane (e.g., under hydrolytic, oxidative, thermal, or photolytic stress) is not available in the

searched literature. The stability of a compound is highly specific to its molecular structure. In the absence of

data, conducting forced degradation studies is necessary to determine its kinetic behavior and shelf-life [2].

Q3: What should I do if no stability data is available for my compound? When established stability data

is lacking, you must generate it through a systematic degradation kinetic study. This involves stressing the

compound under controlled conditions to predict its stability and identify critical factors affecting quality [2].

Experimental Protocol: Degradation Kinetics

Since compound-specific data is unavailable, you can adapt this general protocol for degradation kinetic

studies from pharmaceutical science to evaluate 4-methylundecane stability [2].

Objective

To determine the degradation kinetics of 4-methylundecane under various stress conditions (hydrolytic,

oxidative, thermal, photolytic) and establish its shelf-life.

Methodology and Workflow

The following diagram outlines the core workflow for a systematic degradation kinetic study:
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Detailed Experimental Procedure

Stress Study Design: Expose 4-methylundecane solutions to different stress conditions [2].

Acidic/Basic Hydrolysis: Use HCl and NaOH solutions at various concentrations (e.g., 0.1-1
M).

Oxidative Stress: Use hydrogen peroxide solutions (e.g., 0.3%-3%).
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Thermal Stress: Expose solid and solution samples to elevated temperatures (e.g., 40°C,

60°C, 80°C).
Photolytic Stress: Expose samples to UV and visible light following ICH guidelines.

Sampling: Withdraw samples at predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24, 72 hours) from
the stress conditions.

Analysis by GC-MS/FID:
Instrumentation: Use a Gas Chromatography system coupled with a Mass Spectrometer (GC-

MS) or Flame Ionization Detector (GC-FID). This is suitable for volatile organic compounds like
4-methylundecane [3] [4].

Quantification: Monitor the decrease in the 4-methylundecane peak area and the
appearance of new degradation product peaks.

Calibration: Develop a validated calibration curve to quantify the concentration of 4-
methylundecane accurately.

Data Modeling and Kinetic Analysis:
Plot the remaining concentration of 4-methylundecane against time for each stress condition.

Fit the data to different kinetic models (zero-order, first-order, second-order) to determine the
order of reaction (n) based on the best regression coefficient [2].

Use the appropriate rate equation to calculate the degradation rate constant (k).

The table below shows the formulas for different reaction orders.

Order of Reaction Rate Equation Integrated Rate Law

Zero-Order (\frac{d[A]}{dt} = -k_0) ([A]_t = [A]_0 - k_0 t)

First-Order (\frac{d[A]}{dt} = -k_1 [A]) (\ln [A]_t = \ln [A]_0 - k_1 t)

Second-Order (\frac{d[A]}{dt} = -k_2 [A]^2) (\frac{1}{[A]_t} = \frac{1}{[A]_0} + k_2 t)

Shelf-Life Calculation: Use the calculated rate constant (k) to determine the time taken for 10%

degradation (t₉₀), which represents the shelf-life of the compound [2].
For a first-order reaction: (t_{90} = \frac{0.105}{k_1})

Important Considerations for Researchers

Analytical Technique: For volatile compounds like 4-methylundecane, Gas Chromatography is
the recommended analytical method. Techniques like Headspace Solid-Phase Microextraction (HS-
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SPME) or Dynamic Headspace Sampling (DHS) can be employed to efficiently capture and pre-

concentrate volatile analytes from sample matrices [3] [4].
Data Integrity: A well-designed degradation kinetic study is crucial for generating high-quality data

that can reliably predict the shelf-life of a compound and inform optimal storage conditions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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